Cas no 1105189-53-4 (1-Allyl-5-(3-nitrophenyl)-1H-imidazole-2-thiol)

1-Allyl-5-(3-nitrophenyl)-1H-imidazole-2-thiol structure
1105189-53-4 structure
Product Name:1-Allyl-5-(3-nitrophenyl)-1H-imidazole-2-thiol
CAS No:1105189-53-4
MF:C12H11N3O2S
MW:261.299640893936
MDL:MFCD16653090
CID:4772507
PubChem ID:33678972
Update Time:2023-08-17

1-Allyl-5-(3-nitrophenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 1-Allyl-5-(3-nitrophenyl)-1H-imidazole-2-thiol
    • 1-allyl-5-(3-nitrophenyl)-1H-imidazole-2(3H)-thione
    • MDL: MFCD16653090
    • Inchi: 1S/C12H11N3O2S/c1-2-6-14-11(8-13-12(14)18)9-4-3-5-10(7-9)15(16)17/h2-5,7-8H,1,6H2,(H,13,18)
    • InChI Key: LZRIKSDKOSDIGZ-UHFFFAOYSA-N
    • SMILES: S=C1NC=C(C2C=CC=C(C=2)[N+](=O)[O-])N1CC=C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 403
  • XLogP3: 2
  • Topological Polar Surface Area: 93.2

1-Allyl-5-(3-nitrophenyl)-1H-imidazole-2-thiol Pricemore >>

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